Cas no 105427-43-8 (N-(2-methoxyethyl)-1-phenylmethanimine)

• Product Name: N-(2-methoxyethyl)-1-phenylmethanimine
• CAS No: 105427-43-8
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1153599
• PubChem ID: 15495619
• Update Time: 2025-04-20

N-(2-methoxyethyl)-1-phenylmethanimine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-1-phenylmethanimine
• CTK0D7497
• AGN-PC-00PG19
• ACMC-20m89h
• benzylidene-(2-methoxyethyl)amine
• N-benzylidene-2-methoxyethanamine
• Ethanamine, 2-methoxy-N-(phenylmethylene)-
• CTK0D7497; AGN-PC-00PG19; ACMC-20m89h; benzylidene-(2-methoxyethyl)amine; N-benzylidene-2-methoxyethanamine; Ethanamine, 2-methoxy-N-(phenylmethylene)-;
• SCHEMBL16329423
• DTXSID30573292
• 1021461-03-9
• 105427-43-8
• HS-6988
• (E)-N-Benzylidene-2-methoxyethanamine
• (E)-N-(2-Methoxyethyl)-1-phenylmethanimine
• (E)-(2-methoxyethyl)(phenylmethylidene)amine

• Inchi： 1S/C10H13NO/c1-12-8-7-11-9-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3/b11-9+
• InChI Key： XLYKDZAOCHUKFR-PKNBQFBNSA-N
• SMILES： O(C)CC/N=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.6Ų